Cas no 29174-66-1 (3-Bromo-1-benzothiophene-2-carboxylic Acid)
3-Bromo-1-benzothiophene-2-carboxylic Acid is a brominated heterocyclic carboxylic acid derivative, primarily used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its high reactivity, attributed to the electron-withdrawing bromo substituent, which facilitates further functionalization at the 2-position. The benzothiophene core offers structural rigidity, making it valuable for designing bioactive compounds or materials with tailored properties. This compound is particularly useful in Suzuki-Miyaura cross-coupling reactions and other metal-catalyzed transformations. Its crystalline form ensures consistent purity, while its stability under standard conditions allows for straightforward handling and storage in synthetic workflows.
29174-66-1 structure
Product Name:3-Bromo-1-benzothiophene-2-carboxylic Acid
CAS No:29174-66-1
MF:C9H5BrO2S
MW:257.103800535202
MDL:MFCD00466543
CID:240274
PubChem ID:12238749
Update Time:2025-05-28
3-Bromo-1-benzothiophene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carboxylicacid, 3-bromo-
- 3-BROMO BENZOTHIOPHENE-2-CARBOXYLIC ACID
- 3-bromo-1-benzothiophene-2-carboxylic acid
- 3-Bromo-Benzo[b]Thiophene-2-Carboxylic Acid
- 3-Brom-benzo<b>thiophen-2-carbonsaeure
- CS-0215053
- MFCD00466543
- 29174-66-1
- Z1269130056
- 3-bromobenzo[b]thiophene-2-carboxylic acid
- UDLGTTKXEYIEMM-UHFFFAOYSA-N
- 3-Bromobenzothiophen-2-ylcarboxylic acid
- 3-Bromobenzothiophene-2-carboxylic acid
- SCHEMBL346530
- E89470
- J-017418
- AKOS015889398
- EN300-217486
- DTXSID90481884
- Benzo[b]thiophene-2-carboxylic acid, 3-bromo-
- 3-BROMOBENZOTHIOPHENE-2-CARBOXYLICACID&
- 3-Bromobenzothiophene-2-carboxylic acid, 97%
- 3-BROMOBENZOTHIOPHENE-2-CARBOXYLIC ACID&
- 3-Bromobenzo[b]thiophene-2-carboxylicacid
- SY198276
- STL301807
- HS-7901
- 3-Bromo-1-benzothiophene-2-carboxylic Acid
-
- MDL： MFCD00466543
- Inchi： 1S/C9H5BrO2S/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4H,(H,11,12)
- InChI Key： UDLGTTKXEYIEMM-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)O)SC2C=CC=CC=21
Computed Properties
- Exact Mass: 255.91900
- Monoisotopic Mass: 255.919363
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 65.5
Experimental Properties
- Color/Form: Not available
- Melting Point: 275-279 °C (lit.)
- PSA: 65.54000
- LogP: 3.36200
- Solubility: Not available
3-Bromo-1-benzothiophene-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 649732-1G |
3-Bromo-1-benzothiophene-2-carboxylic Acid |
29174-66-1 | 97% | 1G |
￥1258.72 | 2022-02-24 | |
| Chemenu | CM426279-250mg |
Benzo[b]thiophene-2-carboxylic acid, 3-bromo- |
29174-66-1 | 95%+ | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM426279-500mg |
Benzo[b]thiophene-2-carboxylic acid, 3-bromo- |
29174-66-1 | 95%+ | 500mg |
$*** | 2023-03-31 | |
| Chemenu | CM426279-1g |
Benzo[b]thiophene-2-carboxylic acid, 3-bromo- |
29174-66-1 | 95%+ | 1g |
$*** | 2023-03-31 | |
| TRC | B396198-50mg |
3-Bromo-1-benzothiophene-2-carboxylic Acid |
29174-66-1 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B396198-100mg |
3-Bromo-1-benzothiophene-2-carboxylic Acid |
29174-66-1 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B396198-500mg |
3-Bromo-1-benzothiophene-2-carboxylic Acid |
29174-66-1 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-217486-0.05g |
3-bromo-1-benzothiophene-2-carboxylic acid |
29174-66-1 | 95.0% | 0.05g |
$24.0 | 2025-02-20 | |
| Enamine | EN300-217486-0.1g |
3-bromo-1-benzothiophene-2-carboxylic acid |
29174-66-1 | 95.0% | 0.1g |
$36.0 | 2025-02-20 | |
| Enamine | EN300-217486-0.25g |
3-bromo-1-benzothiophene-2-carboxylic acid |
29174-66-1 | 95.0% | 0.25g |
$51.0 | 2025-02-20 |
3-Bromo-1-benzothiophene-2-carboxylic Acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
29174-66-1 (3-Bromo-1-benzothiophene-2-carboxylic Acid) Related Products
- 29421-99-6(4-Bromo-5-methylthiophene-2-carboxylic acid)
- 550998-53-3(methyl 7-bromo-1-benzothiophene-2-carboxylate)
- 10135-00-9(3-Bromobenzobthiophene-2-carbaldehyde)
- 7311-64-0(3-Bromothiophene-2-carboxylic acid)
- 1402144-45-9(3-Bromo-4-methylbenzo[b]thiophene-2-carboxylic acid)
- 19075-59-3(7-bromo-1-benzothiophene-2-carboxylic acid)
- 7312-10-9(5-Bromo-1-benzothiophene-2-carboxylic acid)
- 19075-58-2(6-bromo-1-benzothiophene-2-carboxylic acid)
- 5194-37-6(4-bromo-1-benzothiophene-2-carboxylic acid)
- 61285-29-8(3-bromo-5-methylthiophene-2-carboxylic acid)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
